N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}ethanediamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N'-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]oxamide
• InChI: InChI=1S/C22H20N2O6/c25-17(15-4-6-16(7-5-15)18-2-1-9-28-18)12-24-22(27)21(26)23-11-14-3-8-19-20(10-14)30-13-29-19/h1-10,17,25H,11-13H2,(H,23,26)(H,24,27)
• InChI Key: KELYAKVNIDNBPZ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C(=O)NCC(C3=CC=C(C=C3)C4=CC=CO4)O
• Molecular Formula: C22H20N2O6
• Molecular Weight: 408.4 g/mol

Description

The compound seems to contain a 1,3-benzodioxole moiety. 1,3-Benzodioxole (1,2-methylenedioxybenzene) is an organic compound with the formula C6H4O2CH2. It is a benzene derivative and a heterocyclic compound containing the methylenedioxy functional group.

Scientific Research Applications

DNA Topoisomerases Inhibition

Compounds structurally related to N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}ethanediamide have been studied for their potential to inhibit DNA topoisomerases. For instance, Lee et al. (2007) isolated two new benzofurans from Gastrodia elata, which showed potent inhibitory activity against DNA topoisomerase I and II in vitro (Lee et al., 2007).

Synthesis and Chemical Characterization

Research efforts have been made to synthesize and characterize compounds with similar structures. Song et al. (2001) described the crystal structure of a compound (Denudatin A) from Magnolia soulangiana, which shares structural features with N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}ethanediamide (Song et al., 2001).

Bioactive Components in Traditional Medicine

Such compounds have been identified as bioactive components in traditional medicines. For example, Sung et al. (2010) found that a compound isolated from Salvia miltiorrhiza (Danshen) exhibited properties that could potentially interfere with adipocyte differentiation and the induction of adipokines (Sung et al., 2010).

Biobased Polymer Synthesis

The synthesis of biobased polymers using derivatives of N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}ethanediamide has also been researched. Jiang et al. (2014) discussed the enzymatic polymerization of 2,5-bis(hydroxymethyl)furan, a related compound, with various diacid ethyl esters, highlighting the potential of such structures in biobased polyester synthesis (Jiang et al., 2014).

Anticancer Potential

Stowell et al. (1995) developed a synthesis method for N-hydroxy-N'-phenyloctanediamide, a compound with a similar structural motif, which showed a significant effect on prostate cancer cells, indicating the potential of related compounds in cancer research (Stowell et al., 1995).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1-benzo[1,3]dioxol-5-yl-indoles, have been reported to have anticancer activity against various cancer cell lines .

Mode of Action

Similar compounds have been found to interact with their targets, causing cell cycle arrest at the s phase and inducing apoptosis in cancer cells .

Biochemical Pathways

Similar compounds have been found to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .

Result of Action

Similar compounds have been found to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .